Cas no 2137879-27-5 (2-(3-methyl-2-nitrophenyl)-2-oxoacetic acid)

• Product Name: 2-(3-methyl-2-nitrophenyl)-2-oxoacetic acid
• CAS No: 2137879-27-5
• MF: C₉H₇NO₅
• MW: 209.155582666397
• CID: 5893732
• PubChem ID: 165489031
• Update Time: 2025-05-19

2-(3-methyl-2-nitrophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-2-nitrophenyl)-2-oxoacetic acid
• 2137879-27-5
• EN300-1165459

• Inchi： 1S/C9H7NO5/c1-5-3-2-4-6(7(5)10(14)15)8(11)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： FQLLEFPZCFUKJU-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1=CC=CC(C)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 209.03242232g/mol
• Monoisotopic Mass: 209.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 100Ų

Additional information on 2-(3-methyl-2-nitrophenyl)-2-oxoacetic acid

Introduction to 2-(3-methyl-2-nitrophenyl)-2-oxoacetic acid (CAS No. 2137879-27-5)

2-(3-methyl-2-nitrophenyl)-2-oxoacetic acid, identified by its Chemical Abstracts Service (CAS) number 2137879-27-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group and a carboxylic acid moiety, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 2-(3-methyl-2-nitrophenyl)-2-oxoacetic acid consists of a benzene ring substituted with a methyl group at the 3-position and a nitro group at the 2-position, coupled with an acetoacetate-like structure at the 2-position of the phenyl ring. This specific arrangement imparts distinct reactivity and interaction capabilities, making it a valuable scaffold for designing novel therapeutic agents. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the aromatic ring creates a balance that can influence its solubility, metabolic stability, and binding affinity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to modulate various biological pathways. 2-(3-methyl-2-nitrophenyl)-2-oxoacetic acid has been studied for its potential role in inhibiting key enzymes involved in inflammatory processes, cancer cell proliferation, and metabolic disorders. Its structural features make it a promising candidate for further investigation in drug discovery programs aimed at developing treatments for chronic diseases.

One of the most compelling aspects of 2-(3-methyl-2-nitrophenyl)-2-oxoacetic acid is its ability to engage with multiple biological targets simultaneously. The nitro group can participate in redox reactions, which are crucial for understanding its interactions with cellular components such as enzymes and nucleic acids. Additionally, the carboxylic acid moiety allows for further functionalization, enabling chemists to tailor the compound's properties for specific applications. This flexibility has led to its exploration in synthesizing derivatives with enhanced bioavailability and improved pharmacokinetic profiles.

Recent advancements in computational chemistry have facilitated the virtual screening of 2-(3-methyl-2-nitrophenyl)-2-oxoacetic acid against large databases of biological targets. These studies have highlighted its potential as an inhibitor of cyclooxygenase (COX) enzymes, which are pivotal in mediating pain and inflammation. Moreover, preliminary experimental data suggest that this compound may exhibit anti-proliferative effects on certain cancer cell lines by disrupting critical signaling pathways involved in tumor growth and survival.

The synthesis of 2-(3-methyl-2-nitrophenyl)-2-oxoacetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nitration of 3-methylphenol followed by condensation with appropriate reagents to introduce the acetoacetate-like structure. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing waste and enhancing sustainability.

From a regulatory perspective, CAS No. 2137879-27-5 ensures that researchers can reliably identify and utilize this compound in their studies without ambiguity. The unique molecular fingerprint provided by the CAS number is essential for compliance with Good Manufacturing Practices (GMP) and for ensuring reproducibility across different laboratories. As research on this compound progresses, it is expected that additional patents will be filed covering novel derivatives and synthetic methods.

The future directions for research on 2-(3-methyl-2-nitrophenyl)-2-oxoacetic acid are multifaceted. Investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological systems and how these interactions can be optimized for therapeutic purposes. Additionally, exploring its efficacy in preclinical models will help determine its potential as a lead compound for drug development or as an intermediate in synthesizing more complex molecules.

In conclusion, CAS No. 2137879-27-5 corresponds to a compound with significant promise in medicinal chemistry. Its unique structural features and demonstrated biological activity make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.